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Cat. No.: B15595319

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yuanhuacine, a daphnane-type diterpenoid isolated from the flower buds of Daphne genkwa,
has garnered significant interest within the scientific community for its potent anti-tumor
activities. This technical guide provides a comprehensive overview of the physicochemical
properties of Yuanhuacine, alongside detailed experimental protocols for its isolation,
characterization, and biological evaluation. The document is intended to serve as a vital
resource for researchers engaged in natural product chemistry, pharmacology, and the
development of novel therapeutic agents. Quantitative data is presented in structured tables for
clarity, and key biological pathways and experimental workflows are visualized using diagrams
to facilitate a deeper understanding of its mechanism of action and practical application in a
research setting.

Physicochemical Properties

Yuanhuacine presents as a white to off-white solid. Its fundamental physicochemical
properties are summarized in the table below, providing a foundational dataset for its handling,
formulation, and analytical characterization. While some experimental values are available,
certain properties are based on computational predictions and should be considered
accordingly.
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Property Value Source/Notes
Molecular Formula C37H44010 [1]
Molecular Weight 648.74 g/mol N/A
CAS Number 60195-70-2 [1]
Appearance White to off-white solid N/A
Predicted values vary.
Melting Point Not explicitly reported Experimental determination is
recommended.
Boiling Point 765.9 °C at 760 mmHg [1] (Predicted)
Density 1.35 g/cm3 [1] (Predicted)
Solubility
Almost totally insoluble in N/A

agueous media.

Soluble in DMSO, ethanol, and

methanol.

Quantitative data not readily
available. Solubility should be
determined empirically for

specific applications.

Stability

Store at -20°C for long-term
stability.

Solutions in DMSO can be
stored at -80°C forup to 6

months. Protect from light.

UV-Vis Absorption (Amax)

Not explicitly reported.

The structure contains
chromophores that absorb in
the UV region. Experimental

determination is necessary.

1H and 13C NMR

Spectral data has been used
for structure elucidation but
specific chemical shifts are not
readily available in public

databases.

N/A
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Biological Activity and Signaling Pathways

Yuanhuacine exhibits significant anti-tumor activity through the modulation of key cellular
signaling pathways, primarily the AMP-activated protein kinase (AMPK)/mammalian target of
rapamycin (mTOR) pathway and the Protein Kinase C (PKC) pathway.

AMPK/mMTOR Signaling Pathway

Yuanhuacine activates AMPK, a critical regulator of cellular energy homeostasis. This
activation leads to the downstream inhibition of the mTOR signaling pathway, which is often
dysregulated in cancer. The inhibition of mMTORC2, a component of the mTOR pathway, by
Yuanhuacine affects downstream effectors such as Akt and PKCa, ultimately impacting cell
growth and the organization of the actin cytoskeleton.
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Yuanhuacine
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Dried Flower Buds of
Daphne genkwa

Extraction with 95% Ethanol

l

Successive Solvent Partitioning
(Petroleum Ether, Dichloromethane, n-Butanol)

l

Bioassay of Fractions
(e.g., Cytotoxicity Assay)

dentify Active Fraction

Chromatographic Separation of
Active Fraction (Dichloromethane)
(e.g., Silica Gel Column, HPLC)

l

Further Purification
(e.g., Preparative HPLC)

Pure Yuanhuacine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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